Cas no 126202-89-9 (Dalfopristin+Quinupristin)

• Product Name: Dalfopristin+Quinupristin
• CAS No: 126202-89-9
• MF: C₁₈H₁₂ClN₃
• MW: 305.760982513428
• CID: 897193
• Update Time: 2025-04-19

Dalfopristin+Quinupristin Chemical and Physical Properties

Names and Identifiers

• Dalfopristin+Quinupristin

• Inchi： 1S/C18H12ClN3/c19-14-8-4-7-13(9-14)15-10-17(12-5-2-1-3-6-12)22-18(21)16(15)11-20/h1-10H,(H2,21,22)
• InChI Key： NGKZWOHMJGDLDA-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2)=CC(C2=CC=CC(Cl)=C2)=C1C#N

Computed Properties

• Exact Mass: 1711.80371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7

Experimental Properties

• PSA: 407.62